Cas no 1318629-68-3 (Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate)

• Product Name: Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate
• CAS No: 1318629-68-3
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 2624794
• PubChem ID: 71742005
• Update Time: 2025-07-01

Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• DTXSID90857186
• tert-Butyl(2-bromo-5-formyl-1H-pyrrol-1-yl)carbamate
• SB63183
• TERT-BUTYL (2-BROMO-5-FORMYL-1H-PYRROL-1-YL)CARBAMATE
• 1318629-68-3
• Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate

• MDL： MFCD21363121
• Inchi： 1S/C10H13BrN2O3/c1-10(2,3)16-9(15)12-13-7(6-14)4-5-8(13)11/h4-6H,1-3H3,(H,12,15)
• InChI Key： XTNBTYRETWKBSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)N1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.01095Da
• Monoisotopic Mass: 288.01095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate

Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate: A Comprehensive Overview

Tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate, identified by the CAS number 1318629-68-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various chemical reactions and syntheses. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a pyrrole ring substituted with bromine and a formyl group. This combination of functional groups makes it a versatile building block for further chemical transformations.

The synthesis of tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrrole derivatives. The introduction of the bromine and formyl groups onto the pyrrole ring is a critical step, as it dictates the reactivity and selectivity of the final product. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined the synthesis process, making it more efficient and scalable.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as an intermediate in the synthesis of bioactive molecules. The presence of the formyl group allows for further functionalization, such as oxidation to carboxylic acids or reduction to alcohols, enabling the creation of diverse pharmacophores. Additionally, the bromine substituent can act as a leaving group in nucleophilic substitution reactions, facilitating the incorporation of various functional groups into the molecule.

Recent studies have highlighted the potential of tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate in polymer chemistry. By incorporating this compound into polymer backbones, researchers have demonstrated enhanced mechanical properties and thermal stability in resulting materials. This is attributed to the rigid structure of the pyrrole ring and the steric bulk provided by the tert-butyl group, which contribute to improved polymer chain alignment and reduced chain mobility.

In terms of environmental applications, this compound has shown promise in catalytic processes aimed at breaking down recalcitrant organic pollutants. The formyl group can act as a site for redox reactions, while the bromine substituent enhances electron transfer capabilities, making it an effective catalyst in oxidative degradation reactions under both aerobic and anaerobic conditions.

The versatility of tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate extends to its use in click chemistry reactions, where it serves as a platform for constructing complex molecular architectures with high precision. The combination of orthogonal functional groups allows for sequential or parallel modifications, enabling researchers to explore a wide range of chemical space efficiently.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into molecular conformation and intermolecular interactions, which are crucial for understanding its reactivity and stability under different conditions.

In conclusion, tert-butyl (2-bromo-5-formyl-1H-pyrrol-1-YL)carbamate stands out as a valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups offers researchers a powerful tool for exploring new chemical frontiers while addressing contemporary challenges in material science, pharmaceuticals, and environmental chemistry.